(Z)-4-methyl-3-oxo-2-(pyridin-3-ylmethylene)-2,3-dihydrobenzofuran-6-yl 3,4,5-trimethoxybenzoate

• IUPAC Name: [(2Z)-4-methyl-3-oxo-2-(pyridin-3-ylmethylidene)-1-benzofuran-6-yl] 3,4,5-trimethoxybenzoate
• InChI: InChI=1S/C25H21NO7/c1-14-8-17(32-25(28)16-10-20(29-2)24(31-4)21(11-16)30-3)12-18-22(14)23(27)19(33-18)9-15-6-5-7-26-13-15/h5-13H,1-4H3/b19-9-
• InChI Key: FVTIYMWZZYZIKW-OCKHKDLRSA-N
• Canonical SMILES: CC1=CC(=CC2=C1C(=O)C(=CC3=CN=CC=C3)O2)OC(=O)C4=CC(=C(C(=C4)OC)OC)OC
• Isomeric SMILES: CC1=CC(=CC2=C1C(=O)/C(=C/C3=CN=CC=C3)/O2)OC(=O)C4=CC(=C(C(=C4)OC)OC)OC
• Molecular Formula: C25H21NO7
• Molecular Weight: 447.4 g/mol

Description

(Z)-4-methyl-3-oxo-2-(pyridin-3-ylmethylene)-2,3-dihydrobenzofuran-6-yl 3,4,5-trimethoxybenzoate is a useful research compound. Its molecular formula is C25H21NO7 and its molecular weight is 447.443. The purity is usually 95%.
BenchChem offers high-quality (Z)-4-methyl-3-oxo-2-(pyridin-3-ylmethylene)-2,3-dihydrobenzofuran-6-yl 3,4,5-trimethoxybenzoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-4-methyl-3-oxo-2-(pyridin-3-ylmethylene)-2,3-dihydrobenzofuran-6-yl 3,4,5-trimethoxybenzoate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antidiabetic Activity

This compound has been investigated for its potential as an antidiabetic agent. In vitro studies revealed that certain derivatives of this compound exhibit significant α-glucosidase inhibition activity. .

Anticancer Properties

Several derivatives of this compound have shown promising anticancer activity against specific cell lines. Notably:

• .

Antioxidant Activity

The same derivatives were also evaluated for their antioxidant properties. .

Photophysical Behavior

While not directly related to biological applications, it’s interesting to note that 3-(pyridin-2-yl)triimidazotriazine (a related organic molecule) displays rich photophysical behavior. It exhibits excitation-dependent fluorescence and phosphorescence in both blended films and the crystalline phase. .

Other Potential Applications

Although not explicitly studied for the compound , similar pyrazole-based structures have been explored in various fields, including bioimaging, anti-counterfeiting, catalysis, and displays. .